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Literature Review: 2-Cyclohexylamino-1-
phenylethanol Applications
A comprehensive review of publicly available scientific literature and chemical databases

reveals a significant lack of detailed information regarding the specific applications,

experimental data, and comparative studies of 2-Cyclohexylamino-1-phenylethanol. While

this compound is available from several chemical suppliers for research purposes, its specific

biological or industrial uses are not well-documented in the accessible literature.

Currently, information on 2-Cyclohexylamino-1-phenylethanol is largely confined to its basic

chemical and physical properties. It is cataloged by suppliers such as Santa Cruz

Biotechnology and Sigma-Aldrich as a research chemical.[1] Its chemical structure, molecular

formula (C14H21NO), and molecular weight are well-established.[2]

Efforts to uncover specific pharmacological or biological activities through targeted searches for

research papers, pharmacological studies, and biological effects have not yielded substantial

results. The scientific literature readily available does not contain studies detailing its

mechanism of action, signaling pathways, or in-vivo/in-vitro experimental results. Consequently,

a direct comparison with alternative compounds for specific applications is not feasible based

on the current data.
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Related Compounds and Potential Areas of Interest
While information on 2-Cyclohexylamino-1-phenylethanol is scarce, the broader class of

phenylethanolamines and related structures are well-studied and offer potential, albeit

speculative, areas of interest for this particular molecule.

For instance, the parent compound, 2-amino-1-phenylethanol, is recognized as a crucial

building block in the synthesis of various pharmaceuticals.[3] It serves as an intermediate in the

production of analgesics and anti-inflammatory drugs.[3] This suggests that 2-
Cyclohexylamino-1-phenylethanol could potentially be explored as a synthetic intermediate

in drug discovery programs.

Furthermore, the structurally related compound 2-phenylethanol has a wide range of

documented applications, including:

Fragrance and Flavor: It is a common component in perfumes and a flavor additive in food

and beverages due to its pleasant floral scent.[4][5][6]

Antimicrobial Agent: It exhibits bacteriostatic and antifungal properties and is used as a

preservative in cosmetics and pharmaceutical products.[4][7][8]

Agricultural Applications: Research has shown its effectiveness in controlling plant

pathogens like Fusarium graminearum in wheat.[8][9]

Neuropharmacological Effects: Studies in animal models suggest that inhalation of 2-

phenylethanol may have anti-depressive effects.[10]

The extensive research on these related compounds highlights the diverse biological activities

that molecules with a phenylethanol backbone can possess. However, it is crucial to

emphasize that the addition of a cyclohexyl group to the amine in 2-Cyclohexylamino-1-
phenylethanol would significantly alter its chemical properties, such as lipophilicity and steric

hindrance, which in turn would likely lead to different biological activities and applications.

Conclusion
Based on an extensive literature search, there is a notable absence of published research

detailing the specific applications of 2-Cyclohexylamino-1-phenylethanol. Without
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experimental data on its performance, it is not possible to provide a comparative guide with

other alternatives, summarize quantitative data, detail experimental protocols, or create

diagrams of its signaling pathways as requested. The available information is limited to its

identity as a research chemical. Future research would be necessary to elucidate any potential

biological or industrial applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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